Cas no 923122-46-7 (3-5-(4-methylphenyl)furan-2-yl-N-(1,3-thiazol-2-yl)propanamide)

• Product Name: 3-5-(4-methylphenyl)furan-2-yl-N-(1,3-thiazol-2-yl)propanamide
• CAS No: 923122-46-7
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 5427389
• Update Time: 2025-05-28

3-5-(4-methylphenyl)furan-2-yl-N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[5-(4-methylphenyl)furan-2-yl]-N-(1,3-thiazol-2-yl)propanamide
• 3-5-(4-methylphenyl)furan-2-yl-N-(1,3-thiazol-2-yl)propanamide

• Inchi： 1S/C17H16N2O2S/c1-12-2-4-13(5-3-12)15-8-6-14(21-15)7-9-16(20)19-17-18-10-11-22-17/h2-6,8,10-11H,7,9H2,1H3,(H,18,19,20)
• InChI Key： KWAYHQLDCSZPMG-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CCC1=CC=C(C2=CC=C(C)C=C2)O1

Additional information on 3-5-(4-methylphenyl)furan-2-yl-N-(1,3-thiazol-2-yl)propanamide

Research Brief on 3-5-(4-methylphenyl)furan-2-yl-N-(1,3-thiazol-2-yl)propanamide (CAS: 923122-46-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, 3-5-(4-methylphenyl)furan-2-yl-N-(1,3-thiazol-2-yl)propanamide (CAS: 923122-46-7) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological properties.

The compound, characterized by the presence of a furan and thiazole moiety, has been investigated for its role as a modulator of specific biological pathways. Recent studies have demonstrated its ability to interact with key protein targets, making it a valuable tool for understanding disease mechanisms and developing novel therapeutics. The synthesis of 3-5-(4-methylphenyl)furan-2-yl-N-(1,3-thiazol-2-yl)propanamide has been optimized to achieve high yields and purity, facilitating its use in both in vitro and in vivo studies.

In terms of biological activity, preliminary data suggest that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory and proliferative processes. For instance, it has shown significant activity against kinases that are often dysregulated in cancer and autoimmune diseases. These findings are supported by molecular docking studies, which reveal strong binding affinities between the compound and its target proteins. Such insights are crucial for the rational design of next-generation inhibitors with improved efficacy and selectivity.

Pharmacological evaluations have further underscored the therapeutic potential of 3-5-(4-methylphenyl)furan-2-yl-N-(1,3-thiazol-2-yl)propanamide. In animal models, the compound has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Additionally, toxicity studies indicate a relatively safe profile, with no significant adverse effects observed at therapeutic doses. These attributes position the compound as a viable candidate for further preclinical development.

Despite these promising results, challenges remain in translating the findings into clinical applications. Issues such as off-target effects and potential drug-drug interactions need to be addressed through comprehensive structure-activity relationship (SAR) studies. Future research should also explore the compound's efficacy in combination therapies, which could enhance its therapeutic index and broaden its applicability.

In conclusion, 3-5-(4-methylphenyl)furan-2-yl-N-(1,3-thiazol-2-yl)propanamide (CAS: 923122-46-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes, combined with its promising biological and pharmacological properties, make it a valuable asset for drug discovery. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to the advancement of novel treatments for various diseases.